5-methyl-N-(thiazol-2-yl)furo[3,2-b]pyridine-2-carboxamide

• IUPAC Name: 5-methyl-N-(1,3-thiazol-2-yl)furo[3,2-b]pyridine-2-carboxamide
• InChI: InChI=1S/C12H9N3O2S/c1-7-2-3-9-8(14-7)6-10(17-9)11(16)15-12-13-4-5-18-12/h2-6H,1H3,(H,13,15,16)
• InChI Key: OOFZSIVVSOQHAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)OC(=C2)C(=O)NC3=NC=CS3
• Molecular Formula: C12H9N3O2S
• Molecular Weight: 259.29 g/mol

Description

Thiazole Ring : The compound contains a thiazole ring , which is a five-membered ring composed of three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are known for their diverse biological activities and are found in various natural products.

Physical And Chemical Properties Analysis

• Natural Occurrence : Thiazole is naturally found in Vitamin B1 (thiamine), which plays a vital role in energy metabolism and nervous system function.

Scientific Research Applications

Synthesis and Transformations

The synthesis and transformation of similar heterocyclic compounds, like furan and thiazole derivatives, have been extensively studied. For example, the synthesis of 7-(Fur-2-yl)-1-methyl-1H-pyrazolo[4,3-g][1,3]benzothiazole through condensation and oxidation processes demonstrates the chemical versatility of these compounds (El’chaninov et al., 2018).

Antiprotozoal Agents

Compounds structurally related to "5-methyl-N-(thiazol-2-yl)furo[3,2-b]pyridine-2-carboxamide" have shown promise as antiprotozoal agents. A study on novel dicationic imidazo[1,2-a]pyridines demonstrated strong DNA affinities and significant in vitro and in vivo activities against protozoal infections (Ismail et al., 2004).

Antibacterial Activity

The synthesis of new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties has been explored, with some compounds displaying promising antimicrobial activity against Staphylococcus aureus (Sirakanyan et al., 2015).

Antifungal Fungicides

Research into N-(1,1,3-Trimethylindan-4-yl) carboxamide fungicides revealed high activity against diseases caused by Botrytis cinerea, showcasing the agricultural applications of these compounds (Masatsugu et al., 2010).

HIV-Integrase Inhibition

Studies have also focused on the inhibition of HIV-integrase, a key enzyme in the HIV replication cycle. Carboxamide analogs of thiazolo[5,4-b]pyridines have achieved sub-micromolar enzyme inhibition, highlighting the potential of these compounds in HIV therapy (Boros et al., 2006).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to interact with various biological targets to exert their effects . For instance, some thiazole compounds bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Thiazole derivatives are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

It’s worth noting that the solubility of thiazole derivatives in various solvents suggests that the compound’s action may be influenced by the solvent environment .